Cas no 109497-00-9 (6-Phenylisatin)

• Product Name: 6-Phenylisatin
• CAS No: 109497-00-9
• MF: C₁₄H₉NO₂
• MW: 223.226763486862
• MDL: MFCD29922364
• CID: 2887326
• Update Time: 2025-05-20

6-Phenylisatin Chemical and Physical Properties

Names and Identifiers

• 6-Phenylisatin
• 6-Phenylindoline-2,3-dione
• 6-phenyl-1H-indole-2,3-dione
• BDBM50334291
• SY058416

• MDL： MFCD29922364
• Inchi： 1S/C14H9NO2/c16-13-11-7-6-10(8-12(11)15-14(13)17)9-4-2-1-3-5-9/h1-8H,(H,15,16,17)
• InChI Key： WBDQMTSHOJHWHX-UHFFFAOYSA-N
• SMILES： O=C1C(NC2C=C(C=CC=21)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 223.063328530 g/mol
• Monoisotopic Mass: 223.063328530 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 223.23
• XLogP3: 2.5
• Topological Polar Surface Area: 46.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

Additional information on 6-Phenylisatin

Recent Advances in the Study of 6-Phenylisatin (109497-00-9): A Promising Compound in Chemical Biology and Medicine

6-Phenylisatin (CAS: 109497-00-9) has recently emerged as a compound of significant interest in the fields of chemical biology and medicinal chemistry. This heterocyclic molecule, characterized by its isatin core substituted with a phenyl group at the 6-position, has demonstrated a range of biological activities, making it a promising candidate for therapeutic development. Recent studies have explored its potential as an inhibitor of various enzymes, its role in modulating cellular pathways, and its applications in drug discovery.

One of the key areas of research involving 6-Phenylisatin is its inhibitory activity against kinases and other enzymes involved in disease pathways. A 2023 study published in the Journal of Medicinal Chemistry highlighted its potent inhibition of cyclin-dependent kinases (CDKs), which are critical targets in cancer therapy. The study revealed that 6-Phenylisatin exhibits selective inhibition of CDK2 and CDK9, with IC50 values in the nanomolar range, suggesting its potential as a lead compound for anticancer drug development.

In addition to its kinase inhibitory properties, 6-Phenylisatin has been investigated for its anti-inflammatory and neuroprotective effects. A recent preprint on bioRxiv reported that this compound can modulate the NF-κB signaling pathway, reducing the production of pro-inflammatory cytokines in macrophage cells. Furthermore, in vitro studies using neuronal cell lines demonstrated that 6-Phenylisatin could protect against oxidative stress-induced apoptosis, indicating its potential utility in neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthesis and structural optimization of 6-Phenylisatin derivatives have also been a focus of recent research. A 2024 paper in Organic & Biomolecular Chemistry described a novel synthetic route for generating 6-Phenylisatin analogs with improved pharmacokinetic properties. The study emphasized the importance of substituents at the 3-position of the isatin ring for enhancing bioavailability and target specificity. These findings pave the way for the development of next-generation derivatives with enhanced therapeutic profiles.

Despite these promising results, challenges remain in translating 6-Phenylisatin into clinical applications. Issues such as solubility, metabolic stability, and off-target effects need to be addressed through further structural modifications and preclinical studies. However, the growing body of research underscores the potential of this compound as a versatile scaffold in drug discovery. Future studies are expected to explore its applications in combination therapies and its efficacy in animal models of disease.

In conclusion, 6-Phenylisatin (109497-00-9) represents a compelling area of research in chemical biology and medicine. Its diverse biological activities, coupled with recent advances in synthetic chemistry, position it as a valuable tool for understanding disease mechanisms and developing novel therapeutics. Continued investigation into its mechanisms of action and optimization of its chemical properties will be crucial for unlocking its full potential in the pharmaceutical industry.